Cas no 183067-65-4 (3',4',7-Tri-O-benzylquercetin)

• Product Name: 3',4',7-Tri-O-benzylquercetin
• CAS No: 183067-65-4
• MF: C₃₆H₂₈O₇
• MW: 572.603330612183
• CID: 3162179
• Update Time: 2025-05-21

3',4',7-Tri-O-benzylquercetin Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-bis(benzyloxy)phenyl)-7-(benzyloxy)-3,5-dihydroxy-4H-chromen-4-one
• 2-[3,4-bis(phenylmethoxy)phenyl]-3,5-dihydroxy-7-phenylmethoxychromen-4-one
• 3',4',7-Tri-O-benzylquercetin
• 4H-1-Benzopyran-4-one, 2-[3,4-bis(phenylmethoxy)phenyl]-3,5-dihydroxy-7-(phenylmethoxy)-

• Inchi： 1S/C36H28O7/c37-29-19-28(40-21-24-10-4-1-5-11-24)20-32-33(29)34(38)35(39)36(43-32)27-16-17-30(41-22-25-12-6-2-7-13-25)31(18-27)42-23-26-14-8-3-9-15-26/h1-20,37,39H,21-23H2
• InChI Key： ZFZRONKLESWFBX-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OCC3=CC=CC=C3)C(OCC3=CC=CC=C3)=C2)OC2=CC(OCC3=CC=CC=C3)=CC(O)=C2C(=O)C=1O

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 148.8-151.5 °C
• Boiling Point: 777.9±60.0 °C at 760 mmHg
• Flash Point: 250.7±26.4 °C
• Vapor Pressure: 0.0±2.8 mmHg at 25°C
• pka: 6.14±0.40(Predicted)

3',4',7-Tri-O-benzylquercetin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3',4',7-Tri-O-benzylquercetin

Exploring the Potential of 3',4',7-Tri-O-benzylquercetin (CAS No. 183067-65-4) in Modern Research

In the realm of flavonoid derivatives, 3',4',7-Tri-O-benzylquercetin (CAS No. 183067-65-4) stands out as a chemically modified analog of quercetin, a well-known natural flavonoid. This compound has garnered significant attention due to its enhanced stability and potential applications in various fields, including pharmaceuticals, nutraceuticals, and cosmetics. The benzylation of quercetin at the 3',4',7 positions not only improves its lipophilicity but also opens new avenues for research into its biological activities.

One of the most frequently searched questions regarding 3',4',7-Tri-O-benzylquercetin is its role in antioxidant and anti-inflammatory research. Quercetin itself is celebrated for its free radical-scavenging properties, and its benzylated form is hypothesized to offer similar or even superior benefits. Researchers are particularly interested in how the benzyl groups influence the compound's interaction with cellular targets, potentially making it a candidate for neuroprotective or cardiovascular therapies. This aligns with the growing public interest in natural-derived compounds for health optimization.

Another hot topic is the synthetic pathways and scalability of 3',4',7-Tri-O-benzylquercetin. Organic chemists are exploring efficient methods to synthesize this compound, with a focus on yield optimization and green chemistry principles. The demand for sustainable and cost-effective production methods is a recurring theme in scientific discussions, reflecting broader societal trends toward environmental responsibility.

The compound's potential in cosmeceuticals is also under scrutiny. With consumers increasingly seeking anti-aging and skin-protective ingredients, 3',4',7-Tri-O-benzylquercetin could emerge as a key player. Its modified structure may enhance skin penetration and stability in formulations, addressing common challenges faced with natural flavonoids. This application is particularly relevant in light of the booming clean beauty movement.

From a technical standpoint, the spectroscopic characterization (NMR, MS) and chromatographic purity of 3',4',7-Tri-O-benzylquercetin are critical for its standardization in research. Laboratories often search for reliable protocols to analyze this compound, emphasizing the need for detailed analytical data in publications. This underscores the importance of reproducibility in scientific studies—a concern frequently voiced in peer-reviewed literature.

Looking ahead, the exploration of 3',4',7-Tri-O-benzylquercetin in drug delivery systems presents exciting possibilities. Its lipophilic nature could make it suitable for encapsulation in nanoparticles or liposomes, improving bioavailability—a major hurdle for many bioactive compounds. This aligns with the pharmaceutical industry's push toward advanced delivery technologies to enhance therapeutic outcomes.

In summary, 3',4',7-Tri-O-benzylquercetin (CAS No. 183067-65-4) represents a fascinating intersection of chemistry and biology. Its multifaceted potential—from health supplements to advanced therapeutics—positions it as a compound worthy of continued investigation. As research progresses, this molecule may well become a cornerstone in the development of next-generation flavonoid-based applications.